Cas no 1015856-23-1 (tert-butyl N-({1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate)

• Product Name: tert-butyl N-({1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate
• CAS No: 1015856-23-1
• MF: C₁₂H₁₇N₅O₃
• MW: 279.295081853867
• MDL: MFCD09998249
• CID: 4559121
• PubChem ID: 135741945
• Update Time: 2025-08-03

tert-butyl N-({1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 6-(Boc-aminomethyl)-1-methyl-4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine
• Tert-Butyl (1-Methyl-4-Oxo-4,5-Dihydro-1H-Pyrazolo [3,4-D]Pyrimidin-6-Yl)Methylcarbamate
• tert-butyl N-({1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate
• Carbamic acid, N-[(4,5-dihydro-1-methyl-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl [(1-methyl-4-oxo-2,4-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)methyl]carbamate
• DTXSID10672833
• AKOS025403223
• tert-butyl N-[(1-methyl-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl)methyl]carbamate
• SB20835
• AS-45342
• tert-Butyl ((1-methyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)methyl)carbamate
• AR2375
• 1015856-23-1
• CS-0057598
• MFCD09998249
• PB39196

• MDL： MFCD09998249
• Inchi： 1S/C12H17N5O3/c1-12(2,3)20-11(19)13-6-8-15-9-7(10(18)16-8)5-14-17(9)4/h5H,6H2,1-4H3,(H,13,19)(H,15,16,18)
• InChI Key： QRVYYVROVBNMMN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1NC(=O)C2C=NN(C)C=2N=1

Computed Properties

• Exact Mass: 279.13313942g/mol
• Monoisotopic Mass: 279.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.6Ų

tert-butyl N-({1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on tert-butyl N-({1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate

Introduction to Tert-butyl N-({1-Methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate (CAS No. 1015856-23-1)

Tert-butyl N-({1-Methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1015856-23-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural complexity of this compound, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a valuable scaffold for designing novel therapeutic agents.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with various biological targets. In particular, derivatives of this scaffold have shown potential in the treatment of cancers, inflammatory diseases, and infectious disorders. The specific modification of the pyrazolo[3,4-d]pyrimidine ring with a carbamate group and a tert-butyl moiety enhances its pharmacological properties, making it an attractive candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of targeted therapy and personalized medicine. Tert-butyl N-({1-Methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate has been studied for its potential role in modulating key cellular pathways involved in disease progression. For instance, studies have suggested that this compound may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells.

The synthesis of Tert-butyl N-({1-Methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the carbamate group and the tert-butyl substituent necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and protecting group strategies, have been employed to optimize the synthetic route.

In vitro studies have demonstrated the bioactivity of Tert-butyl N-({1-Methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate against various cell lines. These studies have revealed that the compound exhibits inhibitory effects on several target proteins associated with diseases like cancer and inflammation. The mechanism of action appears to involve disruption of signaling pathways that are critical for cell survival and proliferation.

Furthermore, preclinical studies have provided insights into the pharmacokinetic properties of this compound. Tert-butyl N-({1-Methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}methyl)carbamate has shown favorable solubility and stability under physiological conditions, which are essential characteristics for an effective drug candidate. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at therapeutic doses.

The development of Tert-butyl N-{(1-Methyl)-4-hydroxyquinolinizin}}6-carboxamidoN-(tert-butylcarbonyl)amidine(CAS No.1015856-23-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further clinical investigation. As research continues to uncover new therapeutic applications for this compound,